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Compound of Interest

Compound Name: 3-Bromocyclohexene

Cat. No.: B075066

This document provides immediate and essential safety protocols, personal protective
equipment (PPE) requirements, and detailed operational and disposal plans for the safe
handling of 3-Bromocyclohexene in a laboratory setting. It is intended for researchers,
scientists, and professionals in drug development to minimize risks and ensure a safe working
environment.

Physicochemical and Hazard Data

A summary of key quantitative data for 3-Bromocyclohexene is presented below for easy
reference.
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Property Value

Molecular Formula CeHoBr

Molecular Weight 161.04 g/mol

Appearance Colorless to brown clear liquid

Boiling Point 57-58 °C at 12 mmHg

Density 1.4 g/mL at 25 °C[1][2][3]

Flash Point 54 °C (129.2 °F) - closed cup

Storage Temperature -20°C

Water Solubility Not miscible or difficult to mix in water[1][2][3][4]

Flammable liquid (Category 3), Skin irritation
o (Category 2), Serious eye irritation (Category
Hazard Classifications N o )
2A), Specific target organ toxicity — single

exposure (Category 3, Respiratory system)

Personal Protective Equipment (PPE)

A comprehensive suite of PPE is mandatory to prevent exposure through inhalation, skin, or
eye contact.
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PPE Category

Item

Specifications

Eye and Face Protection

Safety Goggles or Face Shield

Chemical splash goggles are
required. A face shield should
be worn when there is a higher

risk of splashes.[5][6]

Hand Protection

Chemical-Resistant Gloves

Nitrile or neoprene gloves are
recommended.[7] Gloves must
be inspected before use and
disposed of properly after
handling.[5]

Body Protection

Laboratory Coat or Chemical-

Resistant Apron

A flame-retardant, antistatic lab
coat that fastens securely is
essential. For larger quantities
or significant splash risks, a
chemical-resistant apron worn

over the lab coat is advised.

Respiratory Protection

Fume Hood or Respirator

All handling of 3-
Bromocyclohexene must be
conducted in a certified
chemical fume hood to avoid
the inhalation of vapors.[7] If a
fume hood is not available, a
NIOSH-approved respirator
with appropriate cartridges for
organic vapors should be
used.[6]

Foot Protection

Closed-Toe Shoes

Substantial, closed-toe shoes
are mandatory in the
laboratory to protect against

spills.[7]

Operational Plan: Step-by-Step Handling Protocol

A systematic approach is critical for the safe handling of 3-Bromocyclohexene.
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Preparation

o Engineering Controls: Ensure the chemical fume hood is operational and the sash is at the
appropriate height. Confirm that the eyewash station and safety shower are accessible and
unobstructed.[6]

o Workspace: Clear the work area of all non-essential items.

o Spill Kit: Have a spill kit readily available containing a non-combustible absorbent material
such as sand, earth, or vermiculite.[5]

Handling and Use

e Grounding: Ground and bond the container and receiving equipment to prevent static
discharge, as this chemical is a flammable liquid.[5]

o Transfer: Perform all transfers and weighing operations within the fume hood.

e Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces. No smoking
is permitted in the handling area.[5]

» Ventilation: Use only in a well-ventilated area.

Post-Handling

o Decontamination: Thoroughly clean the work area after use. Decontaminate any equipment
used with an appropriate solvent.

e Hygiene: Wash hands and any exposed skin thoroughly after handling.[5]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[5] Store
locked up.[5]

Emergency and Disposal Procedures
First Aid Measures

 Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Consult a physician.[5]
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Skin Contact: In case of skin contact, immediately remove all contaminated clothing. Rinse
the skin with plenty of water and soap.[5] Consult a physician if irritation occurs.

Eye Contact: If in eyes, rinse cautiously with water for several minutes.[5] Remove contact
lenses if present and easy to do. Continue rinsing for at least 15 minutes and consult a
physician.[5]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.

Spill Response

Evacuate personnel from the area.

Remove all sources of ignition.[5]

Ensure adequate ventilation.[5]

Contain the spillage using non-combustible absorbent material (e.g., sand, earth,
diatomaceous earth).[5]

Collect the absorbed material into a suitable, closed container for disposal.[5]

Do not let the product enter drains.[5]

Disposal Plan

Unused Product: Dispose of surplus and non-recyclable solutions by offering them to a
licensed disposal company.[5] Waste material must be disposed of in accordance with local,
state, and federal regulations.[5]

Contaminated Packaging: Handle uncleaned containers as you would the product itself.[5]
Do not mix with other waste.

Contaminated PPE: Dispose of contaminated gloves and other protective equipment as
hazardous waste in accordance with applicable laws.[5]

Workflow Visualization
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The following diagram illustrates the logical workflow for the safe handling of 3-
Bromocyclohexene.
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Caption: Workflow for the safe handling of 3-Bromocyclohexene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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